Cas no 2202126-36-9 (N-(2-hydroxycyclobutyl)oxane-4-carboxamide)

• Product Name: N-(2-hydroxycyclobutyl)oxane-4-carboxamide
• CAS No: 2202126-36-9
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 6008248
• PubChem ID: 126856475
• Update Time: 2025-06-10

N-(2-hydroxycyclobutyl)oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxycyclobutyl)oxane-4-carboxamide
• 2H-Pyran-4-carboxamide, tetrahydro-N-(2-hydroxycyclobutyl)-
• 2202126-36-9
• AKOS032844177
• F6438-6868

• Inchi： 1S/C10H17NO3/c12-9-2-1-8(9)11-10(13)7-3-5-14-6-4-7/h7-9,12H,1-6H2,(H,11,13)
• InChI Key： NOFIMTBXPGEHNZ-UHFFFAOYSA-N
• SMILES： C1OCCC(C(NC2CCC2O)=O)C1

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 436.0±45.0 °C(Predicted)
• pka: 14.66±0.40(Predicted)

Additional information on N-(2-hydroxycyclobutyl)oxane-4-carboxamide

N-(2-hydroxycyclobutyl)oxane-4-carboxamide and Its Significance in Modern Chemical Biology

N-(2-hydroxycyclobutyl)oxane-4-carboxamide, with the CAS number 2202126-36-9, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This molecule, characterized by a cyclobutyl ring substituted with a hydroxyl group and an oxane moiety linked to a carboxamide group, exhibits intriguing chemical behavior that makes it a valuable candidate for various biochemical studies.

The structural framework of N-(2-hydroxycyclobutyl)oxane-4-carboxamide imparts distinct advantages in terms of solubility, stability, and reactivity. The presence of the hydroxyl group in the cyclobutyl ring enhances its interaction with polar molecules, making it suitable for applications in drug design and biomolecular interactions. Furthermore, the oxane ring provides additional flexibility, which is crucial for binding to biological targets with high specificity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of N-(2-hydroxycyclobutyl)oxane-4-carboxamide with various biomolecules. These studies have revealed its potential as a scaffold for developing novel therapeutic agents. For instance, computational modeling has shown that this compound can effectively bind to enzymes involved in metabolic pathways, suggesting its utility in treating metabolic disorders.

In the realm of drug discovery, the unique structural features of N-(2-hydroxycyclobutyl)oxane-4-carboxamide make it an attractive candidate for designing small-molecule inhibitors. Researchers have explored its potential in targeting enzymes such as kinases and proteases, which are implicated in various diseases including cancer and inflammation. Preliminary experimental studies have demonstrated promising results, indicating that derivatives of this compound can modulate the activity of these enzymes.

The oxane-4-carboxamide moiety in N-(2-hydroxycyclobutyl)oxane-4-carboxamide also contributes to its pharmacological profile. This functional group is known to enhance bioavailability and reduce toxicity, making it an ideal component for drug development. Additionally, the cyclobutyl ring provides steric hindrance, which can improve binding affinity by optimizing the orientation of the molecule relative to its target.

Current research is also focusing on the synthesis of analogs of N-(2-hydroxycyclobutyl)oxane-4-carboxamide to further enhance its therapeutic potential. By modifying the substituents on the cyclobutyl ring and the oxane moiety, scientists aim to develop compounds with improved selectivity and efficacy. These efforts are supported by high-throughput screening techniques that allow for rapid evaluation of large libraries of compounds.

The biodegradability and environmental impact of N-(2-hydroxycyclobutyl)oxane-4-carboxamide are also areas of interest. Studies have shown that this compound can be metabolized by microbial enzymes into non-toxic byproducts, suggesting its environmental safety. This characteristic is particularly important for pharmaceutical applications where long-term exposure to active ingredients is a concern.

Another exciting aspect of N-(2-hydroxycyclobutyl)oxane-4-carboxamide is its potential in nanotechnology applications. The compound's ability to self-assemble into supramolecular structures has been exploited for developing novel drug delivery systems. These systems can enhance the targeted delivery of therapeutic agents, improving treatment outcomes while minimizing side effects.

The future prospects of N-(2-hydroxycyclobutyl)oxane-4-carboxamide are vast and multifaceted. As our understanding of molecular interactions continues to grow, new applications for this compound are likely to emerge. Ongoing research efforts are expected to yield significant insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.